4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-[3-(dimethylsulfamoyl)phenyl]-2-nitrobenzoic acid
• InChI: InChI=1S/C15H14N2O6S/c1-16(2)24(22,23)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(9-11)17(20)21/h3-9H,1-2H3,(H,18,19)
• InChI Key: ROTGPSGAJGSMON-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O6S
• DSSTOX Substance ID: DTXSID801150755
• Molecular Weight: 350.3 g/mol
• CAS RN: 1261971-51-0

Description

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid (DMSNPB) is an organic compound with a molecular formula of C13H13NO6S. It is a white crystalline solid that is soluble in water and has a melting point of 156-159°C. DMSNPB is widely used in scientific research due to its unique properties and versatile applications.

Scientific Research Applications

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has a wide range of applications in scientific research and is used in the study of enzyme kinetics, protein-ligand interactions, and biochemical pathways. It is also used in the study of the structure and function of enzymes, as well as in the development of new drugs and drug delivery systems. Additionally, 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been used in the study of signal transduction pathways, metabolic pathways, and gene expression.

Mechanism of Action

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% acts as a competitive inhibitor of enzymes, which means that it binds to the enzyme’s active site and prevents the substrate from binding. This inhibits the enzyme’s ability to catalyze the reaction and thus reduces the rate of the reaction.
Biochemical and Physiological Effects
4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). Inhibition of COX-2 has been shown to reduce inflammation, while inhibition of LOX and 5-LOX has been shown to reduce the production of prostaglandins and leukotrienes, which are inflammatory mediators. In addition, 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% has been shown to have anti-bacterial and anti-fungal activity.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% in laboratory experiments is its high solubility in water, which makes it easy to use and handle. Additionally, it is relatively non-toxic, making it suitable for use in biological systems. However, it has some limitations, such as its low stability in aqueous solutions and its tendency to form insoluble complexes with certain proteins, which can interfere with the experiment.

Future Directions

The future of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% research is promising, as there are many potential applications that can be explored. For example, further research could be done on its ability to inhibit enzymes, which could lead to the development of new drugs. Additionally, research could be done on its anti-bacterial and anti-fungal properties, which could lead to the development of new treatments for infectious diseases. Furthermore, research could be done on its ability to interact with proteins, which could lead to the development of new drug delivery systems. Finally, research could be done on its ability to modulate signal transduction pathways, which could lead to new treatments for various diseases.

Synthesis Methods

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrobenzoic acid, 95% is synthesized by reacting 3-nitrobenzoic acid with N,N-dimethylsulfamoyl chloride in the presence of anhydrous sodium sulfate and pyridine. The reaction is carried out in an inert atmosphere at a temperature of about 80°C for about 2-3 hours. The product is then filtered off, washed with cold water and dried under reduced pressure to yield the desired compound.